Cas no 71339-41-8 (2(5H)-Furanone,5-(chloromethyl)-5-hydroxy-3-methyl- (9CI))

2(5H)-Furanone,5-(chloromethyl)-5-hydroxy-3-methyl- (9CI) structure
71339-41-8 structure
Product Name:2(5H)-Furanone,5-(chloromethyl)-5-hydroxy-3-methyl- (9CI)
CAS No:71339-41-8
MF:C6H7ClO3
MW:162.570981264114
CID:566245
PubChem ID:194384
Update Time:2025-04-19

2(5H)-Furanone,5-(chloromethyl)-5-hydroxy-3-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2(5H)-Furanone,5-(chloromethyl)-5-hydroxy-3-methyl- (9CI)
    • 5-(Chloromethyl)-5-hydroxy-3-methyl-2(5H)-furanone
    • 5-(chloromethyl)-5-hydroxy-3-methylfuran-2-one
    • lepiochlorin
    • DTXSID20991668
    • AKOS006382399
    • 71339-41-8
    • starbld0003162
    • 5-(Chloromethyl)-5-hydroxy-3-methylfuran-2(5H)-one
    • Inchi: 1S/C6H7ClO3/c1-4-2-6(9,3-7)10-5(4)8/h2,9H,3H2,1H3
    • InChI Key: RCKJDIRGMXRKIQ-UHFFFAOYSA-N
    • SMILES: ClCC1(C=C(C)C(=O)O1)O

Computed Properties

  • Exact Mass: 162.00841
  • Monoisotopic Mass: 162.008
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.5
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • Density: 1.408
  • Boiling Point: 368.2°C at 760 mmHg
  • Flash Point: 176.5°C
  • Refractive Index: 1.527
  • PSA: 46.53
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